Cas no 1806041-76-8 (3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1806041-76-8
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4869256
• Update Time: 2025-05-23

3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-1-3-2-12-7(13(14)15)5(9)4(3)6(10)11/h2,6H,1H2
• InChI Key： GTXTXUAVWNJNAP-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=CC(CCl)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine

Introduction to 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806041-76-8)

3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine, identified by its CAS number 1806041-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic molecules known for their diverse biological activities and synthetic utility. The presence of multiple functional groups, including chloro, chloromethyl, difluoromethyl, and nitro substituents, makes this molecule a versatile intermediate in the synthesis of more complex chemical entities.

The structural features of 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine contribute to its unique reactivity and potential applications. The chloro group at the 3-position and the chloromethyl group at the 5-position provide opportunities for further functionalization through nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 4-position enhances the compound's lipophilicity, which can be advantageous in designing bioactive molecules with improved pharmacokinetic properties. The nitro group at the 2-position not only influences the electronic properties of the ring but also serves as a handle for reduction to an amine or further derivatization.

In recent years, there has been a growing interest in nitropyridines as scaffolds for drug discovery due to their ability to modulate various biological pathways. For instance, studies have shown that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine may confer unique biological activities that are yet to be fully explored. Researchers have been particularly interested in how the electron-withdrawing nature of the nitro and difluoromethyl groups interacts with the aromatic system to influence binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The chloro and chloromethyl groups can be readily modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups. This flexibility makes 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine a valuable starting point for synthesizing novel heterocycles with tailored properties. Furthermore, the presence of multiple reactive sites on the molecule enables sequential functionalization, providing chemists with a powerful toolset for molecular design.

The synthesis of 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the nitration of a pyridine precursor followed by selective halogenation and functional group interconversion. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and flow chemistry, have been employed to improve efficiency and scalability. The use of computational methods to predict reaction outcomes has also become increasingly important in streamlining the synthetic route.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutics. 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine serves as an excellent example of how subtle changes in molecular structure can significantly impact biological activity. By systematically varying substituents and studying their effects on binding affinity and efficacy, researchers can gain valuable insights into molecular recognition processes. This approach has led to the identification of several lead compounds that are now undergoing further optimization.

The agrochemical industry has also shown interest in nitropyridines due to their potential as intermediates in pesticide development. The structural features of 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine make it a promising candidate for synthesizing compounds that exhibit herbicidal or insecticidal activity. For instance, derivatives of this molecule have been reported to inhibit key enzymes involved in plant growth regulation or pest metabolism. Such findings underscore the versatility of nitropyridines as pharmacophores across different domains of chemical biology.

In conclusion, 3-Chloro-5-(chloromethyl)-4-(difluoromethyl)-2-nitropyridine (CAS No. 1806041-76-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic possibilities, while its biological activity remains an area ripe for exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and chemical innovation.